Cas no 1261588-71-9 (2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1261588-71-9
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4986980
• Update Time: 2025-07-23

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C15H9F6NO3/c16-14(17,18)11-7-22-12(5-9(11)6-13(23)24)8-1-3-10(4-2-8)25-15(19,20)21/h1-5,7H,6H2,(H,23,24)
• InChI Key： HDZYHHQBPYIJKJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2C=CC(=CC=2)OC(F)(F)F)C=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 4
• Topological Polar Surface Area: 59.4

Additional information on 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1261588-71-9)

2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid, identified by its CAS number 1261588-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural features that include a trifluoromethoxy group and a trifluoromethyl substituent. These structural elements contribute to its distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridine core of this molecule serves as a versatile pharmacophore, widely recognized for its role in enhancing binding affinity and selectivity in drug design. The presence of both trifluoromethoxy and trifluoromethyl groups introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Such modifications are particularly important in the quest to develop drugs with improved pharmacokinetic profiles, such as enhanced solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the synthesis and application of pyridine-based compounds due to their diverse biological activities. Research has demonstrated that these molecules can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structure-activity relationships (SAR) of pyridine derivatives have been extensively studied, with modifications at various positions of the ring being explored to optimize their therapeutic potential.

The 4-acetic acid moiety in the compound's name indicates the presence of a carboxylic acid functional group at the 4-position of the pyridine ring. This group not only influences the compound's solubility but also provides a site for further chemical modification, enabling the synthesis of more complex derivatives. The carboxylic acid functionality is particularly useful in medicinal chemistry for forming esters or amides, which are common pharmacophores in drug molecules.

One of the most compelling aspects of 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid is its potential application in the development of targeted therapies. The combination of electronic and steric effects introduced by the trifluoromethoxy and trifluoromethyl groups can fine-tune interactions with specific biological targets, such as enzymes or receptors. This level of precision is crucial for designing drugs that minimize side effects while maximizing therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced our ability to predict and optimize the properties of such compounds. Molecular modeling techniques allow researchers to simulate how 2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid interacts with biological targets at an atomic level. These simulations can guide the design of analogs with improved binding affinities or altered selectivity profiles, accelerating the drug discovery process.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to access complex molecular architectures like those found in this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of intricate pyridine derivatives. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at desired positions within the molecule.

Another area where this compound shows promise is in its potential use as an intermediate in the synthesis of more complex drug candidates. The presence of multiple reactive sites—such as the carboxylic acid group and aromatic rings—makes it a versatile building block for medicinal chemists. By strategically modifying these functional groups, researchers can generate libraries of compounds for high-throughput screening (HTS), a common strategy in modern drug discovery.

The impact of fluorine-containing substituents on pharmaceuticals cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacological properties. For instance, fluorine can enhance metabolic stability by resisting degradation by enzymes like cytochrome P450 (CYP450). Additionally, fluorinated compounds often exhibit greater lipophilicity, which can improve membrane permeability and oral bioavailability.

In conclusion,2-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-4-acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics with enhanced efficacy and reduced toxicity. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.